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Compound of Interest

Compound Name: N-Acetyltaurine

Cat. No.: B103087 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Acetyltaurine (NAT) is an endogenous metabolite formed by the acetylation of taurine, with

acetate serving as the primary substrate.[1] Its concentration in urine has been identified as a

potential biomarker for hyperacetatemia and recent ethanol consumption.[2][3] Accurate and

sensitive quantification of N-Acetyltaurine in urine is crucial for clinical and research

applications, including monitoring metabolic responses to alcohol, understanding certain

metabolic disorders, and potentially in drug development. This application note describes a

robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method

for the quantification of N-Acetyltaurine in human and animal urine samples. The methodology

is straightforward, involving a simple sample preparation step, and offers high selectivity and

sensitivity.

Metabolic Pathway of N-Acetyltaurine

N-Acetyltaurine is synthesized in the body, with the kidneys showing high enzymatic activity

for its production from taurine and acetate.[2] This metabolic process is significant as elevated

levels of acetate, which can result from ethanol metabolism, lead to a notable increase in

urinary N-Acetyltaurine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Acetyltaurine - Wikipedia [en.wikipedia.org]

2. Identification of N-Acetyltaurine as a Novel Metabolite of Ethanol through Metabolomics-
guided Biochemical Analysis - PMC [pmc.ncbi.nlm.nih.gov]

3. Human Metabolome Database: Showing metabocard for N-Acetyltaurine (HMDB0240253)
[hmdb.ca]

To cite this document: BenchChem. [Application Note: Quantification of N-Acetyltaurine in
Urine using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103087#quantification-of-n-acetyltaurine-in-urine-
using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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